N-(1,2,3,4-Tetrahydronaphthalen-2-yl)oxirane-2-carboxamide

• IUPAC Name: N-(1,2,3,4-tetrahydronaphthalen-2-yl)oxirane-2-carboxamide
• InChI: InChI=1S/C13H15NO2/c15-13(12-8-16-12)14-11-6-5-9-3-1-2-4-10(9)7-11/h1-4,11-12H,5-8H2,(H,14,15)
• InChI Key: HOJWDXVUINWNGV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2CC1NC(=O)C3CO3
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol

Description

N-(1,2,3,4-Tetrahydronaphthalen-2-yl)oxirane-2-carboxamide, also known as THN, is a chemical compound that has been studied for its potential use in scientific research. THN has been found to have a unique mechanism of action that makes it an interesting target for further investigation.

Mechanism of Action

N-(1,2,3,4-Tetrahydronaphthalen-2-yl)oxirane-2-carboxamide works by binding to specific receptors in the brain and nervous system. This binding activates a series of biochemical pathways that ultimately lead to changes in cellular function. N-(1,2,3,4-Tetrahydronaphthalen-2-yl)oxirane-2-carboxamide has been found to have a high affinity for certain receptors, which may make it a useful tool for studying the function of these receptors.
Biochemical and Physiological Effects:
N-(1,2,3,4-Tetrahydronaphthalen-2-yl)oxirane-2-carboxamide has been found to have a number of biochemical and physiological effects. These include changes in neurotransmitter release, alterations in cellular signaling pathways, and changes in gene expression. These effects make N-(1,2,3,4-Tetrahydronaphthalen-2-yl)oxirane-2-carboxamide an interesting target for further investigation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,2,3,4-Tetrahydronaphthalen-2-yl)oxirane-2-carboxamide in lab experiments is its unique mechanism of action. This mechanism of action may make it useful for studying specific receptors and signaling pathways. However, N-(1,2,3,4-Tetrahydronaphthalen-2-yl)oxirane-2-carboxamide also has some limitations. For example, its complex synthesis method may make it difficult to produce in large quantities.

Future Directions

There are a number of future directions for research on N-(1,2,3,4-Tetrahydronaphthalen-2-yl)oxirane-2-carboxamide. One area of interest is in the study of its potential use in the treatment of neurological disorders. Another area of interest is in the development of new synthetic methods for producing N-(1,2,3,4-Tetrahydronaphthalen-2-yl)oxirane-2-carboxamide. Additionally, further investigation into the mechanism of action of N-(1,2,3,4-Tetrahydronaphthalen-2-yl)oxirane-2-carboxamide may lead to new insights into cellular signaling pathways and receptor function.

Synthesis Methods

N-(1,2,3,4-Tetrahydronaphthalen-2-yl)oxirane-2-carboxamide can be synthesized through a multi-step process that involves the use of various reagents and catalysts. The synthesis of N-(1,2,3,4-Tetrahydronaphthalen-2-yl)oxirane-2-carboxamide is a complex process that requires a high degree of expertise and precision.

Scientific Research Applications

N-(1,2,3,4-Tetrahydronaphthalen-2-yl)oxirane-2-carboxamide has been studied for its potential use in a variety of scientific research applications. One area of interest is in the study of the nervous system. N-(1,2,3,4-Tetrahydronaphthalen-2-yl)oxirane-2-carboxamide has been found to have a unique mechanism of action that may make it useful in the treatment of certain neurological disorders.